Cas no 2224448-28-4 (N-(5-Cyclopropyl-1,3-thiazol-4-yl)-3-ethenylsulfonylpropanamide)

• Product Name: N-(5-Cyclopropyl-1,3-thiazol-4-yl)-3-ethenylsulfonylpropanamide
• CAS No: 2224448-28-4
• MF: C₁₁H₁₄N₂O₃S₂
• MW: 286.370460033417
• CID: 5411739
• PubChem ID: 132390289
• Update Time: 2025-08-02

N-(5-Cyclopropyl-1,3-thiazol-4-yl)-3-ethenylsulfonylpropanamide Chemical and Physical Properties

Names and Identifiers

• AKOS034122528
• Z3015822020
• N-(5-Cyclopropyl-1,3-thiazol-4-yl)-3-ethenylsulfonylpropanamide
• 2224448-28-4
• N-(5-cyclopropyl-1,3-thiazol-4-yl)-3-(ethenesulfonyl)propanamide
• EN300-6716245

• Inchi： 1S/C11H14N2O3S2/c1-2-18(15,16)6-5-9(14)13-11-10(8-3-4-8)17-7-12-11/h2,7-8H,1,3-6H2,(H,13,14)
• InChI Key： NHXJLTYGEJIIOQ-UHFFFAOYSA-N
• SMILES： S1C=NC(=C1C1CC1)NC(CCS(C=C)(=O)=O)=O

Computed Properties

• Exact Mass: 286.04458466g/mol
• Monoisotopic Mass: 286.04458466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 113Ų

Additional information on N-(5-Cyclopropyl-1,3-thiazol-4-yl)-3-ethenylsulfonylpropanamide

N-(5-Cyclopropyl-1,3-thiazol-4-yl)-3-ethenylsulfonylpropanamide: A Comprehensive Overview

The compound N-(5-Cyclopropyl-1,3-thiazol-4-yl)-3-ethenylsulfonylpropanamide, identified by the CAS number 2224448-28-4, is a sophisticated organic molecule with a unique structure and potential applications in various fields. This compound belongs to the class of thiazole derivatives, which have garnered significant attention in recent years due to their versatile properties and biological activities. The molecule's structure features a thiazole ring substituted with a cyclopropyl group at position 5 and an ethenylsulfonyl propanamide substituent at position 4. These structural elements contribute to its distinctive chemical behavior and functional properties.

Recent studies have highlighted the potential of thiazole derivatives in drug discovery, particularly in the development of anti-inflammatory, antitumor, and antimicrobial agents. The presence of the cyclopropyl group in this compound introduces steric hindrance, which can influence its pharmacokinetic properties and bioavailability. Additionally, the ethenylsulfonyl group is known to enhance the molecule's reactivity and stability under certain conditions. These features make N-(5-Cyclopropyl-1,3-thiazol-4-yl)-3-ethenylsulfonylpropanamide a promising candidate for further exploration in medicinal chemistry.

From a synthetic perspective, the construction of this compound involves a series of intricate reactions that require precise control over regioselectivity and stereochemistry. The synthesis typically begins with the preparation of the thiazole ring, followed by the introduction of substituents at specific positions. The use of advanced catalytic systems and modern synthetic techniques has enabled researchers to achieve high yields and excellent purity in the preparation of this compound. Furthermore, computational chemistry tools have been employed to optimize reaction pathways and predict the compound's physical and chemical properties.

In terms of applications, N-(5-Cyclopropyl-1,3-thiazol-4-yl)-3-ethenylsulfonylpropanamide has shown potential in materials science as well. Its unique electronic properties make it a candidate for use in organic electronics, such as semiconductors and light-emitting diodes (LEDs). Recent research has demonstrated that thiazole derivatives can exhibit desirable charge transport characteristics when incorporated into polymer blends or composite materials. This opens up new possibilities for their use in next-generation electronic devices.

The environmental impact of this compound is another area of interest. As concerns about sustainability grow, there is increasing demand for eco-friendly chemical compounds that can be synthesized from renewable resources or recycled efficiently. Preliminary studies suggest that N-(5-Cyclopropyl-1,3-thiazol-4-yl)-3-ethenysulfony propanamide may be biodegradable under certain conditions, making it a more sustainable option compared to traditional synthetic materials.

Looking ahead, ongoing research is focused on expanding the functionalization of this compound to explore its full potential across diverse applications. Collaborative efforts between chemists, biologists, and engineers are expected to unlock new avenues for its utilization in fields ranging from healthcare to energy technology. As our understanding of this compound deepens, it is likely to play an increasingly important role in both academic research and industrial innovation.